Cas no 2157763-42-1 ((2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride)

• Product Name: (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride
• CAS No: 2157763-42-1
• MF: C₇H₈ClNO₂S₂
• MW: 237.72691822052
• CID: 5760458
• PubChem ID: 165658069
• Update Time: 2025-05-25

(2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2157763-42-1
• (2-cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride
• EN300-1585262
• (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride

• Inchi： 1S/C7H8ClNO2S2/c8-13(10,11)4-6-3-12-7(9-6)5-1-2-5/h3,5H,1-2,4H2
• InChI Key： XDZVUVLNOLNXSD-UHFFFAOYSA-N
• SMILES： ClS(CC1=CSC(C2CC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 236.9684985g/mol
• Monoisotopic Mass: 236.9684985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83.6Ų

Additional information on (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride

Introduction to (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS No. 2157763-42-1)

(2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, identified by its CAS number 2157763-42-1, is a key intermediate in the synthesis of various biologically active molecules. Its unique structural features, including a cyclopropyl group and a methanesulfonyl chloride moiety, make it a valuable tool for chemists and pharmacologists exploring novel therapeutic agents.

The cyclopropyl group in the molecule contributes to its stability and reactivity, making it particularly useful in constructing complex heterocyclic frameworks. This structural motif has been widely studied for its potential in enhancing the bioavailability and metabolic stability of drug candidates. Additionally, the presence of the thiazole ring, a well-known pharmacophore in medicinal chemistry, further underscores the compound's significance in drug discovery.

In recent years, there has been a surge in research focused on thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The methanesulfonyl chloride functionality not only serves as a reactive handle for further derivatization but also contributes to the compound's solubility and ease of handling in synthetic protocols.

One of the most compelling aspects of (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride is its utility as a building block for more complex molecules. Researchers have leveraged this compound to develop novel inhibitors targeting specific enzymes involved in disease pathways. For instance, studies have demonstrated its role in synthesizing potent kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The ability to modify the methanesulfonyl chloride group into other functional moieties allows for fine-tuning of biological activity, making this compound an indispensable asset in medicinal chemistry.

The synthesis of (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the preparation of the thiazole core, followed by functionalization with the cyclopropyl group and ultimately the introduction of the methanesulfonyl chloride moiety. Each step is meticulously designed to ensure high yield and purity, which are critical for pharmaceutical applications.

The compound's reactivity also makes it a valuable candidate for exploring new synthetic methodologies. Researchers have utilized it to develop novel coupling reactions and transformations that could revolutionize the way complex molecules are constructed. These advancements not only enhance the efficiency of drug discovery but also open up new avenues for innovation in synthetic organic chemistry.

In conclusion, (2-Cyclopropyl-1,3-thiazol-4-yl)methanesulfonyl chloride (CAS No. 2157763-42-1) is a versatile and highly functional compound with significant implications in pharmaceutical research. Its unique structural features and reactivity make it an essential tool for developing novel therapeutic agents. As research continues to uncover new applications and synthetic possibilities, this compound is poised to play an even greater role in advancing drug discovery and development.